Cas no 154258-12-5 (5'-Chloro-2'-methyl-3'-nitroacetophenone)

• Product Name: 5'-Chloro-2'-methyl-3'-nitroacetophenone
• CAS No: 154258-12-5
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 5003609
• Update Time: 2025-10-28

5'-Chloro-2'-methyl-3'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2'-methyl-3'-nitroacetophenone
• 1-(5-Chloro-2-methyl-3-nitrophenyl)ethan-1-one

• Inchi： 1S/C9H8ClNO3/c1-5-8(6(2)12)3-7(10)4-9(5)11(13)14/h3-4H,1-2H3
• InChI Key： YVPBLUCLWKVMLK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=C(C(C)=O)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5'-Chloro-2'-methyl-3'-nitroacetophenone

Introduction to 5'-Chloro-2'-methyl-3'-nitroacetophenone (CAS No. 154258-12-5)

5'-Chloro-2'-methyl-3'-nitroacetophenone, identified by its Chemical Abstracts Service (CAS) number 154258-12-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its chloro, methyl, and nitro substituents on an acetophenone backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 5'-Chloro-2'-methyl-3'-nitroacetophenone consists of a benzene ring substituted with an acetophenone moiety at the 5-position, a methyl group at the 2-position, and a nitro group at the 3-position. This specific arrangement of functional groups imparts distinct reactivity, making it a versatile building block for further chemical modifications. The presence of the chloro and nitro groups enhances its utility in nucleophilic substitution reactions, while the methyl group provides steric and electronic influences that can be leveraged in designing novel molecular architectures.

In recent years, 5'-Chloro-2'-methyl-3'-nitroacetophenone has been extensively studied for its potential applications in the development of pharmaceuticals and agrochemicals. Its role as a key intermediate in the synthesis of more complex molecules has been highlighted in numerous research publications. For instance, studies have demonstrated its utility in constructing heterocyclic compounds, which are known for their broad spectrum of biological activities. The compound's ability to undergo selective functionalization has made it a preferred choice for chemists seeking to develop new drug candidates.

One of the most compelling aspects of 5'-Chloro-2'-methyl-3'-nitroacetophenone is its incorporation into the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 5'-Chloro-2'-methyl-3'-nitroacetophenone, researchers have been able to generate novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown promise in preclinical studies and are being evaluated for their therapeutic potential.

The synthesis of 5'-Chloro-2'-methyl-3'-nitroacetophenone itself is an intricate process that requires careful optimization to ensure high yield and purity. Common synthetic routes involve the nitration of acetophenone derivatives followed by chlorination and methylation at appropriate positions. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic pathways, reducing the environmental impact of producing this compound.

From a regulatory perspective, 5'-Chloro-2'-methyl-3'-nitroacetophenone is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures, including the use of personal protective equipment (PPE) and adequate ventilation, are essential when working with this compound in laboratory settings. While it does not fall under any specific hazardous or controlled substance classifications, its reactivity necessitates adherence to good laboratory practices (GLP) to ensure safe usage.

The pharmaceutical industry continues to explore new applications for 5 '-Chloro -2 '-methyl -3 '-nitroacetophenone, particularly in the context of targeted therapy and personalized medicine. Its structural features allow for modifications that can enhance drug delivery systems, improve bioavailability, and reduce side effects. Researchers are also investigating its potential role in combination therapies, where it could be used alongside other compounds to achieve synergistic effects.

Recent breakthroughs in computational chemistry have further accelerated the development of derivatives based on 5 '-Chloro -2 '-methyl -3 '-nitroacetophenone. Molecular modeling techniques enable scientists to predict the behavior of this compound and its derivatives before they are synthesized experimentally. This approach has significantly reduced the time and cost associated with drug discovery by allowing researchers to identify promising candidates more efficiently.

The agrochemical sector has also recognized the value of 5 '-Chloro -2 '-methyl -3 '-nitroacetophenone as a precursor for developing novel pesticides and herbicides. Its ability to serve as a scaffold for constructing biologically active molecules has led to the creation of compounds that offer improved efficacy against pests while minimizing environmental impact. Such innovations are crucial for sustainable agriculture, where there is an increasing demand for eco-friendly solutions.

In conclusion, 5 '-Chloro -2 '-methyl -3 '-nitroacetophenone (CAS No. 154258 -12 -5) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, including kinase inhibitors and novel pesticides. As research continues to uncover new applications for this compound, 5 '-Chloro -2 '-methyl -3 '-nitroacetophenone is poised to play an increasingly important role in advancing scientific discovery and improving human health.